Cas no 2172048-61-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid
• CAS No: 2172048-61-0
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6369008
• PubChem ID: 165720868
• Update Time: 2025-10-31

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]oxolane-3-carboxylic acid
• EN300-1535572
• 2172048-61-0

• Inchi： 1S/C24H26N2O7/c27-15(11-21(28)26-24(22(29)30)9-10-32-14-24)12-25-23(31)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20,27H,9-14H2,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： IAKSMVWRTHWSHR-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)=O

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 134Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid (CAS No. 2172048-61-0)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid, identified by its CAS number 2172048-61-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of amino, hydroxy, and carbonyl functional groups, all integrated within a cyclic oxolane backbone. The presence of a fluoren-9-ylmethoxycarbonyl moiety further enhances its molecular complexity, making it a subject of interest for researchers exploring novel pharmacophores and drug candidates.

The structural design of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid positions it as a potential candidate for various biological applications. The oxolane ring, a five-membered heterocycle containing an oxygen atom, is known for its stability and ability to mimic certain biological functionalities. This structural motif has been widely explored in medicinal chemistry due to its potential to interact with biological targets in a manner that enhances binding affinity and specificity. The compound's amide and hydroxy functionalities contribute to its versatility, allowing for further derivatization and modification to tailor its pharmacological properties.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules with advanced structural features aimed at improving therapeutic efficacy and reducing side effects. The incorporation of the fluoren-9-ylmethoxycarbonyl group into the molecular structure is particularly noteworthy. This moiety is often employed in drug design due to its ability to enhance solubility, metabolic stability, and binding interactions with biological targets. The fluorene core, known for its rigid planar structure, can provide valuable conformational constraints that improve the molecule's interaction with enzymes or receptors. This has led to increased interest in fluorene-based derivatives as candidates for treating a variety of diseases.

Current research in the field of bioorganic chemistry highlights the importance of understanding the relationship between molecular structure and biological activity. 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid exemplifies this principle by combining multiple functional groups into a single entity designed to interact with biological systems in a targeted manner. Studies have shown that compounds with similar structural motifs exhibit promising activities in preclinical models, making them attractive for further development into therapeutic agents.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxolane-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including the formation of the oxolane ring, the introduction of the amino and hydroxy functionalities, and the attachment of the fluoren-9-ylmethoxycarbonyl group. Each step requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired molecular architecture with high fidelity.

The potential applications of 3-4-(9H-fluoren -9 - ylmethoxycarbonylamino)-3-hydroxybutanamidooxolane - 3 - carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for designing novel materials with specific biological functions. For instance, researchers are exploring its potential as an inhibitor or modulator of enzymes involved in metabolic pathways or as a component in drug delivery systems designed to enhance bioavailability.

Recent advancements in computational chemistry have further enhanced our understanding of how 3 - 4 - ({( 9 H - fluore n - 9 - ylmethoxy carb on y l } amino ) ) - 3 - hydro x ybut ana mid oo x o l an e - 3 - car box y l ic ac id interacts with biological targets. Molecular modeling studies have revealed insights into its binding mechanisms and predicted pharmacokinetic properties, providing valuable guidance for medicinal chemists during drug development. These computational approaches complement experimental efforts by allowing researchers to rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The safety and efficacy profile of any new compound are critical considerations before it can be translated into clinical use. While 3 - 4 - ({( 9 H - fluore n - 9 - ylmethoxy carb on y l } amino ) ) - 3 - hydro x ybut ana mid oo x o l an e - 3 - car box y l ic ac id shows promise based on preclinical data, extensive testing is required to ensure its suitability for therapeutic applications. This includes evaluating its toxicity profile, pharmacokinetic behavior, and potential interactions with other drugs or biological systems. Collaborative efforts between synthetic chemists, biologists, pharmacologists, and clinicians are essential to translate laboratory discoveries into safe and effective treatments.

The future directions for research on CAS No.2172048−61−0 are multifaceted. One area of focus is exploring its potential as a lead compound for developing new drugs targeting specific diseases or conditions where current treatments are limited or inadequate. Additionally, researchers are investigating ways to optimize its chemical properties through structural modifications or alternative synthetic routes to improve its bioactivity and reduce any potential side effects.

In conclusion,CAS No .2172048−61−0, corresponding to _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_ _. _,_, represents an intriguing compound with significant potential in pharmaceutical research . Its complex structure , combined with promising biological activities observed in preliminary studies , makes it a valuable asset for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in shaping the future landscape of drug discovery .